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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of MitoBloCK-6, a small molecule inhibitor

that has emerged as a critical tool for dissecting the complexities of mitochondrial protein

import. By targeting the sulfhydryl oxidase Erv1 (Essential for respiration and vegetative growth

1) and its human homolog ALR (Augmenter of Liver Regeneration), MitoBloCK-6 selectively

disrupts the Mia40/Erv1 disulfide relay system, a key pathway for the import and folding of

cysteine-rich proteins into the mitochondrial intermembrane space (IMS).[1][2] Furthermore,

studies with MitoBloCK-6 have uncovered an unexpected function for Erv1 in the import of

carrier proteins destined for the inner mitochondrial membrane via the TIM22 pathway.[1][2]

Core Mechanism of Action
MitoBloCK-6, chemically identified as 2,4-dichloro-6-

((((phenylamino)phenyl)imino)methyl)phenol, acts as a potent and selective inhibitor of the

Mia40/Erv1 redox-mediated import pathway.[1] Its primary mechanism involves the inhibition of

the oxidase activity of Erv1/ALR.[1] This inhibition is thought to interfere with the binding or

electron transfer between Mia40, cytochrome c, and/or oxygen.[1] By disrupting the function of

Erv1, MitoBloCK-6 prevents the re-oxidation of Mia40, which is essential for the subsequent

import and oxidative folding of substrate proteins.[3][4] This leads to an accumulation of

unfolded precursor proteins and a disruption of mitochondrial homeostasis.
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The following tables summarize the key quantitative data regarding the inhibitory effects of

MitoBloCK-6 from various studies.

Target Enzyme IC50 Value Assay Condition Reference

Erv1 (yeast) 900 nM
In vitro Amplex Red-

HRP assay
[1]

ALR (human) 700 nM
In vitro Amplex Red-

HRP assay
[1]

Erv2 1.4 µM Not specified

Table 1: Inhibitory Concentration (IC50) of MitoBloCK-6 against Erv1/ALR and related

enzymes.
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Cell

Line/Organism

Treatment

Concentration
Duration Observed Effect Reference

McA-RH7777

(rat HCC)
30 µM 72 hours

Near complete

proliferation

arrest and

doubling in cell

volume.

[5][6][7]

McA-RH7777

(rat HCC)

20 µM and 40

µM
72 hours

Dose-dependent

decline in type 1

mitochondria and

increase in type

2 and 3

mitochondria.

[5][6][7]

Human

Embryonic Stem

Cells

~20 µM Not specified

Induction of

apoptosis via

cytochrome c

release and

caspase-3

activation.

HeLa and

HEK293 cells
~100 µM Not specified

No disruption of

mitochondrial

network or

reduction in cell

viability.

Zebrafish

embryos
Not specified Not specified

Impaired cardiac

development and

reduced heart

rate.

[2]

Table 2: Cellular Effects of MitoBloCK-6 Treatment.
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Protein

Import/Binding

MitoBloCK-6

Concentration
Effect Reference

Mia40 and Cmc1

import

10 µM (WT), 50 µM

([a2up]Erv1)
Inhibition of import [1]

AAC import
15 µM (WT), 30 µM

([a2up]Erv1)
Inhibition of import [1]

Mia40 binding to Erv1 Not specified Decreased by 75% [1]

Cytochrome c binding

to Erv1
Not specified Decreased by 95% [1]

Table 3: Effect of MitoBloCK-6 on Protein Import and Protein-Protein Interactions.

Signaling Pathways and Logical Relationships
The following diagrams illustrate the key pathways and logical relationships affected by

MitoBloCK-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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